Cas no 23039-25-0 (2,4,6-Heptanetrione,3,3-dimethyl-)

• Product Name: 2,4,6-Heptanetrione,3,3-dimethyl-
• CAS No: 23039-25-0
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 262683
• PubChem ID: 289760
• Update Time: 2025-04-19

2,4,6-Heptanetrione,3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Heptanetrione,3,3-dimethyl-
• 3,3-dimethylheptane-2,4,6-trione
• 2,4,6-Heptanetrione,3,3-dimethyl
• 23039-25-0
• NSC152008
• NSC 152008
• NSC-152008
• DTXSID40302590

• Inchi： 1S/C9H14O3/c1-6(10)5-8(12)9(3,4)7(2)11/h5H2,1-4H3
• InChI Key： BLVCFNFGVTULKJ-UHFFFAOYSA-N
• SMILES： O=C(CC(C)=O)C(C(C)=O)(C)C

Computed Properties

• Exact Mass: 170.09400
• Monoisotopic Mass: 170.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• PSA: 51.21000
• LogP: 1.14980